Cas no 885270-94-0 (1-(2-aminoethyl)-1H-indazol-5-ol)

• Product Name: 1-(2-aminoethyl)-1H-indazol-5-ol
• CAS No: 885270-94-0
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 710770
• PubChem ID: 53422011
• Update Time: 2025-06-09

1-(2-aminoethyl)-1H-indazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Indazol-5-ol,1-(2-aminoethyl)-
• 1-(2-AMINO-ETHYL)-1H-INDAZOL-5-OL
• 1-(2-aminoethyl)indazol-5-ol
• 1-(2-aminoethyl)-1H-indazol-5-ol
• AKOS006285753
• FT-0695430
• EN300-1275296
• DTXSID60697930
• 885270-94-0

• Inchi： 1S/C9H11N3O/c10-3-4-12-9-2-1-8(13)5-7(9)6-11-12/h1-2,5-6,13H,3-4,10H2
• InChI Key： ORNIXAOTPLDDDV-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)C=NN2CCN

Computed Properties

• Exact Mass: 177.09
• Monoisotopic Mass: 177.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.1A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1-(2-aminoethyl)-1H-indazol-5-ol

Professional Introduction to Compound with CAS No. 885270-94-0 and Product Name: 1-(2-aminoethyl)-1H-indazol-5-ol

1-(2-aminoethyl)-1H-indazol-5-ol, identified by its CAS number 885270-94-0, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This heterocyclic organic molecule, featuring an indazole core substituted with an aminoethyl group at the 1-position and a hydroxyl group at the 5-position, has garnered considerable attention due to its potential biological activities and structural versatility. The compound's unique structural motifs make it a valuable scaffold for developing novel therapeutic agents, particularly in addressing complex diseases such as cancer, inflammation, and neurological disorders.

The indazole ring system is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. The presence of both an aminoethyl group and a hydroxyl group on the indazole core enhances the compound's reactivity and binding affinity towards specific enzymes and receptors. Recent studies have highlighted the importance of indazole derivatives in modulating pathways associated with disease progression, making 1-(2-aminoethyl)-1H-indazol-5-ol a promising candidate for further investigation.

In the realm of drug development, the aminoethyl side chain introduces additional functionalization possibilities, allowing for modifications that can improve solubility, bioavailability, and target specificity. This feature is particularly crucial in designing molecules that can effectively penetrate biological membranes and reach their intended sites of action. The hydroxyl group at the 5-position further contributes to the compound's versatility, enabling further derivatization through etherification, esterification, or other chemical transformations.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how 1-(2-aminoethyl)-1H-indazol-5-ol interacts with biological targets. These studies have revealed potential binding modes with enzymes such as kinases and phosphodiesterases, which are key players in many disease pathways. By leveraging these insights, researchers can design analogs of 1-(2-aminoethyl)-1H-indazol-5-ol that exhibit enhanced potency and selectivity.

The compound's potential applications extend to the treatment of inflammatory diseases, where modulating inflammatory pathways can lead to significant therapeutic benefits. Preclinical studies have demonstrated that indazole derivatives can inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation and associated symptoms. The unique structural features of 1-(2-aminoethyl)-1H-indazol-5-ol make it a compelling candidate for further exploration in this context.

Moreover, the pharmaceutical industry has increasingly focused on developing small molecule inhibitors for neurological disorders. The indazole scaffold has shown promise in interacting with receptors and ion channels involved in conditions such as Alzheimer's disease and Parkinson's disease. The presence of both aminoethyl and hydroxyl groups in 1-(2-aminoethyl)-1H-indazol-5-ol may enhance its ability to cross the blood-brain barrier and exert therapeutic effects within the central nervous system.

From a synthetic chemistry perspective, 1-(2-aminoethyl)-1H-indazol-5-ol represents an interesting challenge due to its complex structure. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for further research and development.

The compound's potential as a lead molecule has also been recognized by academic researchers who are exploring its pharmacological properties through various experimental approaches. Initial pharmacokinetic studies suggest that 1-(2-aminoethyl)-1H-indazol-5-ol exhibits favorable metabolic stability and moderate oral bioavailability. These findings are encouraging for future clinical development efforts.

In conclusion, 1-(2-aminoethyl)-1H-indazol-5-ol (CAS No. 885270-94-0) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutics targeting various diseases. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, positioning it as a promising candidate for future drug development initiatives.